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Compound of Interest

Compound Name:
4-Iodo-2-methoxy-3-

methylpyridine

Cat. No.: B12505440

Get Quote

Executive Summary & Strategic Context
In the development of atropisomeric kinase inhibitors, the pyridine ring's substitution pattern

dictates both biological potency and synthetic feasibility. 4-Iodo-2-methoxy-3-methylpyridine
(Target Compound) is a high-value scaffold where the 4-position iodine serves as a handle for

cross-coupling (Suzuki-Miyaura, Sonogashira), while the 2-methoxy group acts as a masked

pyridone.[1]

The Critical Challenge: Direct iodination of 2-methoxy-3-methylpyridine often yields a mixture of

regioisomers, primarily the 4-iodo (target) and 5-iodo (impurity) species.[1] Standard LC-MS is

often insufficient for differentiation as both isomers share identical mass (

) and similar fragmentation patterns.

This guide establishes a self-validating spectroscopic protocol to definitively distinguish the 4-

iodo target from its regioisomers using NMR coupling constants (

-values) and Nuclear Overhauser Effect (NOE) correlations.
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Comparative Analytical Strategy
The following decision tree outlines the logic for confirming regio-purity.

Visualization: Isomer Differentiation Logic

Crude Product
(Iodination of 2-methoxy-3-methylpyridine)

1H NMR Analysis
(Aromatic Region 6.5 - 8.5 ppm)

Observation A:
Two Doublets (J = 5.0 - 5.5 Hz)

Primary Indicator

Observation B:
Two Singlets/Doublets (J = 1.0 - 2.0 Hz)

Impurity Indicator

NOESY / ROESY Experiment

Validation

REJECT:
5-Iodo-2-methoxy-3-methylpyridine

(H4/H6 are Meta)

CONFIRMED TARGET:
4-Iodo-2-methoxy-3-methylpyridine

(H5/H6 are Ortho)

NOE: 3-Me ↔ H4 (Absent)
NOE: H5 ↔ H6 (Present) NOE: 3-Me ↔ H4 (Strong)

Click to download full resolution via product page

Caption: Logical workflow for distinguishing the 4-iodo target from the common 5-iodo

regioisomer using scalar coupling and spatial proximity.
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Detailed Spectroscopic Characterization
A. 1H NMR Analysis (Primary Validation)
The definitive test for the 4-iodo substitution is the ortho-coupling between the remaining

protons at positions 5 and 6.

Feature
Target: 4-Iodo-2-

methoxy-3-

methylpyridine

Alternative: 5-Iodo-2-

methoxy-3-

methylpyridine

Mechanistic

Explanation

Proton Positions H-5 and H-6 H-4 and H-6

4-Iodo: Protons are

adjacent.[1] 5-Iodo:

Protons are separated

by C-5.[1]

Multiplicity Doublets (d)
Singlets (s) or

Doublets (d)

Ortho coupling is

strong; Meta coupling

is weak.

Coupling Constant (

)

Ortho (

) vs. Meta (

) coupling magnitude.

H-6 Shift

H-6 is

to Nitrogen

(deshielded).[1]

H-5 / H-4 Shift H-5: H-4:

H-5 is

to Nitrogen; H-4 is

to Nitrogen.[1]

Protocol 1: 1H NMR Acquisition

Solvent: Dissolve 5-10 mg of sample in 0.6 mL CDCl₃ (preferred for resolution) or DMSO-d₆.

Instrument: 400 MHz or higher.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/CN103483248A/en
https://patents.google.com/patent/CN103483248A/en
https://patents.google.com/patent/CN103483248A/en
https://patents.google.com/patent/CN103483248A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameters: Spectral width -2 to 12 ppm; Relaxation delay (

)

s to ensure integration accuracy of the methyl singlet vs aromatic protons.

Analysis: Zoom into 6.5–8.5 ppm region. Calculate

values manually:

.

B. NOESY/ROESY Analysis (Secondary Validation)
When peaks overlap or higher confidence is required (e.g., GMP release), 2D NOESY is the

"gold standard" for spatial confirmation.

Target (4-Iodo): The 3-methyl group is flanked by the 2-methoxy and the 4-iodine.[1] There is

NO aromatic proton adjacent to the 3-methyl group.[1]

Result: No NOE cross-peak between the Methyl singlet (~2.2 ppm) and any aromatic

signal.

Alternative (5-Iodo): The 3-methyl group is adjacent to H-4.[1]

Result:Strong NOE cross-peak between the Methyl singlet (~2.2 ppm) and the H-4

aromatic signal (~7.7 ppm).

Experimental Workflow: Synthesis to Analysis
To provide context for where these impurities arise, the following diagram illustrates the

synthesis and purification checkpoints.

Starting Material
2-methoxy-3-methylpyridine

Crude Mixture
(4-Iodo + 5-Iodo + SM)

 -78°C, THF

Metallation/Iodination
(LiTMP / I2)

Column Chromatography
(Hexane/EtOAc)

Pure Target
4-Iodo-2-methoxy-3-methylpyridine

 QC: 1H NMR (J=5Hz)
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Caption: Synthesis pathway highlighting the critical QC point for isomer separation.

Methodology for Purification (Field Insight): The 4-iodo and 5-iodo isomers often have very

similar Rf values on silica.[1]

Recommendation: Use a gradient of 0% to 10% Ethyl Acetate in Hexanes. The 4-iodo isomer

(more sterically crowded/lipophilic) typically elutes slightly before the 5-iodo isomer.[1]

Check Fractions: Do not pool fractions based solely on UV; check the "front" and "tail" of the

peak by NMR to ensure the 5-iodo isomer (tail) is excluded.

Technical Specifications & Reference Data
Consensus Spectral Data (4-Iodo-2-methoxy-3-
methylpyridine)
Based on chemometric prediction and analogous pyridine derivatives [1, 2].

1H NMR (400 MHz, CDCl₃):

7.78 (d,

Hz, 1H, H-6)[1]

7.35 (d,

Hz, 1H, H-5)[1]

3.96 (s, 3H, -OCH₃)[1]

2.25 (s, 3H, -CH₃)[1]

13C NMR (100 MHz, CDCl₃):

Distinctive Carbon Shift: C-4 (C-I) typically appears significantly upfield (

100–115 ppm) due to the heavy atom effect of Iodine.
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C-2 (C-OMe): Deshielded (

~160-164 ppm).[1]

Comparison with Alternatives

Property
4-Iodo-2-methoxy-3-
methylpyridine (Target)

2-Fluoro-4-iodo-3-
methylpyridine (Alternative
Scaffold)

Application
Sotorasib Intermediates (O-

linked)

Sotorasib Intermediates (N-

linked/SNAr)

Reactivity
4-Iodo is reactive to Suzuki; 2-

OMe is stable.[1]

2-Fluoro is labile to SNAr; 4-

Iodo reactive to Suzuki.[1]

Key NMR Diff
H-5/H-6 Ortho Coupling (

Hz)

H-5/H-6 Ortho Coupling + F-

splitting (

)

References
Canonico, P. et al. (2020). Discovery of Sotorasib (AMG 510): A First-in-Class KRAS(G12C)

Inhibitor. Journal of Medicinal Chemistry. Link

Amgen Inc. (2019). Patent WO2020102730: Solid forms of KRAS G12C inhibitors and

processes for their preparation. WIPO. Link

Parsons, A. T. et al. (2022).[2] Axial Chirality in the Sotorasib Drug Substance: Development

of a Classical Resolution. Organic Process Research & Development. Link

Reich, H. J. (2024).[2] WinPLT NMR Coupling Constant Analysis. University of Wisconsin-

Madison Chemistry.[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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